Cas no 211191-53-6 ((s)-2-amino-3-(3-hydroxy-4-methyl-isoxazol-5-yl)-propionic acid)

• Product Name: (s)-2-amino-3-(3-hydroxy-4-methyl-isoxazol-5-yl)-propionic acid
• CAS No: 211191-53-6
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 911147
• PubChem ID: 10419909
• Update Time: 2025-10-28

(s)-2-amino-3-(3-hydroxy-4-methyl-isoxazol-5-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• (s)-2-amino-3-(3-hydroxy-4-methyl-isoxazol-5-yl)-propionic acid
• BDBM23184
• (R)-4-Methylhomoibotenic acid
• 3-(3-hydroxy-4-methylisoxazol-5-yl)-L-alanine
• SCHEMBL12648359
• (S)-2-AMINO-3-(3-HYDROXY-4-METHYL-ISOXAZOL-5-YL)-PROPANOIC ACID
• (S)-2-amino-3-(3-hydroxy-4-methylisoxazol-5-yl)propanoic acid
• MFCD03093367
• (2S)-2-amino-3-(4-methyl-3-oxo-1,2-oxazol-5-yl)propanoic acid
• (2S)-2-amino-3-(3-hydroxy-4-methyl-1,2-oxazol-5-yl)propanoic acid
• 211191-53-6
• 5-Isoxazolepropanoic acid, alpha-amino-2,3-dihydro-4-methyl-3-oxo-, (alphaS)-
• CHEMBL483331

• Inchi： 1S/C7H10N2O4/c1-3-5(13-9-6(3)10)2-4(8)7(11)12/h4H,2,8H2,1H3,(H,9,10)(H,11,12)/t4-/m0/s1
• InChI Key： QQKCZEULAPHDJP-BYPYZUCNSA-N
• SMILES： O1C(=C(C)C(N1)=O)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (s)-2-amino-3-(3-hydroxy-4-methyl-isoxazol-5-yl)-propionic acid

(S)-2-Amino-3-(3-Hydroxy-4-Methyl-Is oxazol-5-Yl)-Propionic Acid: A Comprehensive Overview

The compound with CAS No. 211191-53-6, commonly referred to as (S)-2-amino-3-(3-hydroxy-4-methyl-isoxazol-5-yl)-propionic acid, is a structurally complex amino acid derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique isoxazole ring system, which plays a pivotal role in its biological activity and potential therapeutic applications. Recent studies have highlighted its promising role in drug discovery, particularly in the development of agents targeting neurodegenerative diseases and cancer.

Isoxazole is a heterocyclic aromatic compound that is widely found in natural products and has been extensively utilized in synthetic chemistry due to its versatile reactivity and unique electronic properties. In the case of (S)-2-amino-3-(3-hydroxy-4-methyl-isoxazol-5-yl)-propionic acid, the isoxazole ring is substituted with a hydroxyl group at position 3 and a methyl group at position 4, which significantly influences its chemical reactivity and biological behavior. The presence of the amino group at position 2 further enhances its ability to participate in hydrogen bonding, a critical factor in molecular recognition and bioavailability.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound, leveraging both traditional organic synthesis techniques and modern catalytic approaches. For instance, researchers have employed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the isoxazole core with high precision. Additionally, stereocontrol strategies have been refined to ensure the correct configuration at the chiral center, which is essential for maintaining the compound's biological activity.

From a biological standpoint, (S)-2-amino-3-(3-hydroxy-4-methyl-isoxazol-5-yl)-propionic acid has demonstrated potent inhibitory effects against various enzymes implicated in neurodegenerative diseases. For example, studies have shown that this compound can inhibit beta-secretase (BACE1), an enzyme responsible for the production of amyloid-beta peptides in Alzheimer's disease. Furthermore, it has exhibited selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent.

The hydroxyl group at position 3 of the isoxazole ring has been identified as a key functional group contributing to these biological activities. Through hydrogen bonding interactions, this hydroxyl group facilitates molecular recognition and binding to target proteins. Moreover, the methyl group at position 4 serves as an electron-donating substituent, modulating the electronic properties of the ring and enhancing its reactivity.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties due to its balanced hydrophilic and lipophilic characteristics. Its amino group contributes to ionization at physiological pH, which enhances membrane permeability while maintaining solubility in aqueous media. These properties are crucial for ensuring effective delivery to target tissues and maximizing therapeutic efficacy.

Recent research has also explored the potential of (S)-2-amino-3-(3-hydroxy-4-methyl-isoxazol-5-yl)-propionic acid as a lead compound for drug design. By modifying substituents on the isoxazole ring or altering the amino acid backbone, researchers aim to optimize its pharmacokinetic profile and enhance its potency against specific targets. For instance, substituting the hydroxyl group with other functional groups or introducing additional stereocenters could yield derivatives with improved bioavailability or selectivity.

In conclusion, (S)-2-amino-3-(3-hydroxy-4-methyl-isoxazol -5-Yl)-propionic acid represents a promising scaffold for drug development due to its unique structure and diverse biological activities. Its ability to modulate key enzymes involved in neurodegenerative diseases and cancer positions it as a valuable tool in modern medicinal chemistry. As research continues to unravel its full potential, this compound holds great promise for advancing therapeutic interventions in these challenging areas of medicine.